Cas no 1784746-68-4 (4-methoxy-2-methyl-1-(2-nitroethenyl)benzene)

• Product Name: 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene
• CAS No: 1784746-68-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6512117
• PubChem ID: 118132910
• Update Time: 2025-10-24

4-methoxy-2-methyl-1-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene
• 1784746-68-4
• SCHEMBL18106684
• SCHEMBL16785469
• EN300-1766696

• Inchi： 1S/C10H11NO3/c1-8-7-10(14-2)4-3-9(8)5-6-11(12)13/h3-7H,1-2H3/b6-5+
• InChI Key： HYRKAJCJUFATTH-AATRIKPKSA-N
• SMILES： O(C)C1C=CC(/C=C/[N+](=O)[O-])=C(C)C=1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Additional information on 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene

Introduction to 4-Methoxy-2-Methyl-1-(2-Nitroethenyl)benzene (CAS No. 1784746-68-4)

4-Methoxy-2-methyl-1-(2-nitroethenyl)benzene (CAS No. 1784746-68-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring substituted with a methoxy group, a methyl group, and a nitroethenyl moiety, which collectively impart distinct chemical properties and reactivity profiles.

The molecular formula of 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene is C₁₀H₁₁₃, and its molecular weight is approximately 193.20 g/mol. The compound's structure includes a benzene ring with a methoxy group at the para position (4-position), a methyl group at the meta position (2-position), and a nitroethenyl group at the ortho position (1-position). This arrangement of functional groups provides a balance of electron-donating and electron-withdrawing effects, making the compound highly reactive in various chemical reactions.

In the context of pharmaceutical research, 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a building block for the development of novel drugs targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The nitroethenyl group, in particular, has been shown to enhance the pharmacological activity of the resulting compounds by modulating their interaction with biological targets.

Beyond pharmaceutical applications, 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored optical and electronic characteristics. For example, derivatives of this compound have been used to create polymers with enhanced conductivity and stability, which are essential for applications in electronics and energy storage devices.

In organic synthesis, 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene serves as a valuable starting material for the preparation of complex organic molecules. The presence of multiple functional groups allows for a wide range of chemical transformations, including substitution reactions, addition reactions, and elimination reactions. These transformations can be tailored to produce a diverse array of products with varying functionalities and applications.

The synthesis of 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene typically involves several steps, each designed to introduce or modify specific functional groups on the benzene ring. One common synthetic route involves the nitration of 4-methoxy-2-methylbenzaldehyde followed by a Wittig reaction to form the desired nitroalkene derivative. This approach provides high yields and good selectivity, making it suitable for large-scale production.

The physical properties of 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, 4-methoxy-2-methyl-1-(2-nitroethenyl)benzene (CAS No. 1784746-68-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers seeking to develop novel compounds with diverse applications. As research in these areas continues to advance, the importance of this compound is likely to grow, driving further innovation and discovery.